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Compound of Interest

Compound Name: Desmethylmoramide

Cat. No.: B154622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the development of

Desmethylmoramide as a reference standard. Desmethylmoramide is an opioid analgesic

and a structural analog of dextromoramide.[1] The availability of a well-characterized reference

standard is crucial for the accurate identification, quantification, and quality control of this

substance in research, forensic, and pharmaceutical applications. These protocols cover the

synthesis, purification, and comprehensive analytical characterization of Desmethylmoramide,

including chromatographic and spectroscopic techniques. Additionally, a protocol for conducting

forced degradation studies to establish a stability-indicating method is provided.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Desmethylmoramide is presented

in Table 1. This information is essential for the handling, storage, and analysis of the reference

standard.
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Property Value Reference

IUPAC Name

4-(Morpholin-4-yl)-2,2-

diphenyl-1-(pyrrolidin-1-

yl)butan-1-one

[1]

CAS Number 1767-88-0 [1]

Molecular Formula C₂₄H₃₀N₂O₂ [1]

Molecular Weight 378.51 g/mol [1]

Appearance Crystalline solid

Solubility
Soluble in DMF, DMSO, and

Ethanol

Storage Temperature -20°C

Synthesis and Purification Protocol
While a specific synthesis protocol for Desmethylmoramide is not readily available in the

public domain, a plausible synthetic route can be devised based on the known synthesis of

related compounds like dextromoramide and its analogs. The following protocol is a proposed

method.

Synthesis Workflow
The synthesis of Desmethylmoramide can be conceptualized as a multi-step process

involving the formation of a key intermediate followed by coupling with pyrrolidine.
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Diphenylacetonitrile

Intermediate 1:
4-Bromo-2,2-diphenylbutanenitrile

1-Bromo-2-chloroethane

Intermediate 2:
4-Morpholino-2,2-diphenylbutanenitrile

Morpholine

Intermediate 3:
4-Morpholino-2,2-diphenylbutanoic acid

F

Hydrolysis

Intermediate 4:
4-Morpholino-2,2-diphenylbutanoyl chloride

H

Thionyl chloride

Desmethylmoramide

Pyrrolidine
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Stress Conditions

Acid Hydrolysis
(e.g., 0.1 M HCl)

Analysis of Stressed Samples
(HPLC-UV/LC-MS)

Base Hydrolysis
(e.g., 0.1 M NaOH)

Oxidative Degradation
(e.g., 3% H₂O₂)

Thermal Degradation
(e.g., 80°C)

Photolytic Degradation
(e.g., UV/Vis light)

Desmethylmoramide
Reference Standard

Identification of
Degradation Products

Development of
Stability-Indicating Method

Desmethylmoramide

Pyrrolidine Ring
Hydroxylation

Morpholine Ring
Hydroxylation N-Oxidation N,N'-bisdesalkylation

Hydroxy Metabolite Di-hydroxy Metabolite N-Oxide Metabolite N,N'-bisdesalkyl Metabolite

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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